2-[2-(4-Chlorophenyl)-2-adamantyl]-1-piperidino-1-ethanone

• IUPAC Name: 2-[2-(4-chlorophenyl)-2-adamantyl]-1-piperidin-1-ylethanone
• InChI: InChI=1S/C23H30ClNO/c24-21-6-4-18(5-7-21)23(15-22(26)25-8-2-1-3-9-25)19-11-16-10-17(13-19)14-20(23)12-16/h4-7,16-17,19-20H,1-3,8-15H2
• InChI Key: AYQJYDIJVJSIQI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CC2(C3CC4CC(C3)CC2C4)C5=CC=C(C=C5)Cl
• Molecular Formula: C23H30ClNO
• Molecular Weight: 371.9 g/mol

Description

The compound “2-[2-(4-Chlorophenyl)-2-adamantyl]-1-piperidino-1-ethanone” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry. Unfortunately, the specific molecular structure analysis for this compound is not available.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and reactivity. Unfortunately, specific information about the physical and chemical properties of “2-[2-(4-Chlorophenyl)-2-adamantyl]-1-piperidino-1-ethanone” is not available.

Scientific Research Applications

Heme Oxygenase Inhibition

• Rahman et al. (2008) investigated inhibitors for heme oxygenases, which are crucial for understanding the HO system and future therapeutic applications. They studied the crystal structure of human HO-1 complexed with a similar adamantyl-containing inhibitor, providing insights for optimizing inhibitor design (Rahman et al., 2008).

Synthesis of Heterocyclic Compounds

• Moskvina et al. (2015) developed a synthesis sequence for an adamantyl-containing compound. This compound was used in a condensation reaction to create heterocyclic compounds like isoflavones and 2-aminopyrimidine, showcasing the versatility of such adamantyl compounds in organic synthesis (Moskvina et al., 2015).

Photochemistry and Crystal Structure Analysis

• Fu et al. (1998) examined the photochemistry and crystal structures of four α-adamantylacetophenones, which are structurally similar to the compound . Their research contributes to the understanding of the reactivity and stability of these compounds (Fu et al., 1998).

Antibacterial Activity

• Merugu et al. (2010) synthesized compounds including 1-(4-(piperidin-1-yl) phenyl) ethanone, which shares a structural similarity to the compound of interest. These compounds were screened for antibacterial activity, highlighting the potential of adamantyl compounds in antimicrobial research (Merugu et al., 2010).

Group-transfer Reactions in Organic Chemistry

• Harrold et al. (2009) studied group-transfer reactions involving nickel-carbene and -nitrene complexes with organoazides, including 1-adamantylazide. This research demonstrates the reactivity of adamantyl-containing compounds in complex organic reactions (Harrold et al., 2009).

Safety and Hazards

The safety and hazards of a compound are typically determined through toxicological studies and are documented in material safety data sheets. Unfortunately, specific safety and hazard information for “2-[2-(4-Chlorophenyl)-2-adamantyl]-1-piperidino-1-ethanone” is not available.